Cas no 1806908-86-0 (3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid)
1806908-86-0 structure
Product Name:3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid
CAS No:1806908-86-0
MF:C9H6F2N2O2
MW:212.152948856354
CID:4876623
Update Time:2023-08-20
3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid
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- Inchi: 1S/C9H6F2N2O2/c1-4-2-5(9(14)15)6(3-12)7(13-4)8(10)11/h2,8H,1H3,(H,14,15)
- InChI Key: HJWIAZCYWYZXBE-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=C(C(=O)O)C=C(C)N=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 300
- XLogP3: 1.2
- Topological Polar Surface Area: 74
3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029041670-250mg |
3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid |
1806908-86-0 | 97% | 250mg |
$1,008.00 | 2022-03-31 | |
| Alichem | A029041670-500mg |
3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid |
1806908-86-0 | 97% | 500mg |
$1,678.90 | 2022-03-31 | |
| Alichem | A029041670-1g |
3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid |
1806908-86-0 | 97% | 1g |
$3,158.80 | 2022-03-31 |
3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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